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Compound of Interest

Compound Name: Drofenine hydrochloride

Cat. No.: B1670949

Essential Safety and Handling Guide for Drofenine
Hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Drofenine hydrochloride in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant laboratory practices.

Physicochemical and Hazard Information

Drofenine hydrochloride is a competitive cholinesterase inhibitor.[1][2] Understanding its
properties and associated hazards is critical for safe handling.

Identifier Value

CAS Number 548-66-3[3][4][5]
Molecular Formula C20H32CINO2[4]
Molecular Weight 353.93 g/mol [4][5]
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Hazard Classification Statement

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[3][4]

Acute Toxicity (Inhalation) Category 4: Harmful if inhaled.[3]

Eye Irritation Category 2A: Causes serious eye irritation.[4]
Specific Target Organ Toxicity (Repeated Category 1: Causes damage to organs through
Exposure) prolonged or repeated exposure.[4]

] Category 1 & 2: Very toxic to aquatic life with
Aquatic Hazard (Long-term) long lasting effects.[3[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety.

Protection Type Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) standards.[3][6]

Wear chemical-impermeable gloves and
impervious, flame-retardant protective clothing.

Skin Protection _ _
[31[4][7] Gloves must be inspected prior to use.

[6]

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[3]
Respiratory Protection NIOSH-approved N100 or CEN-approved FFP3

particulate respirators are recommended as a

backup to engineering controls.[6]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is crucial for maintaining the integrity of
the compound and the safety of laboratory personnel.
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Handling

o Conduct all handling procedures in a well-ventilated area, preferably within a laboratory fume
hood.[3][6]

Avoid the formation of dust and aerosols.[3][4][6]

Avoid contact with skin and eyes.[3][4][6]

Use non-sparking tools to prevent ignition.[3]

Do not eat, drink, or smoke in areas where Drofenine hydrochloride is handled.[3][4]

Wash hands thoroughly after handling.[3][4]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]
» Keep away from incompatible materials such as strong oxidizing agents.[7]

o For long-term storage, keep at 4°C.[7][8] For stock solutions, store at -20°C for up to one
month or -80°C for up to six months.[1]

Emergency and Disposal Procedures

Immediate and appropriate response to emergencies and proper disposal are critical to
mitigate risks.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the individual is not
breathing, give artificial respiration and seek

immediate medical attention.[3][4][7]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water.[3][4][7]

Eye Contact

Rinse cautiously with pure water for at least 15
minutes, holding the eyelids open.[3][4] Remove
contact lenses if present and easy to do so0.[4]

Seek prompt medical attention.[4]

Ingestion

Rinse the mouth with water.[3][4] Do NOT
induce vomiting.[3][4] Never give anything by
mouth to an unconscious person.[3][7] Call a

physician or Poison Control Center immediately.

[3]

Spill Response

In the event of a spill, follow a structured response to ensure safety and containment.
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Drofenine Hydrochloride Spill Response Workflow

Spill Cleanup Protocol:
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» Personal Precautions: Ensure adequate ventilation and wear full personal protective
equipment, including respiratory protection.[3][4] Avoid breathing dust, vapors, or mists.[3][4]

» Environmental Precautions: Prevent the spill from entering drains or water courses.[3][4]

o Containment and Cleaning: Cover powder spills with a plastic sheet to minimize spreading.
[7] Mechanically collect the spilled material using non-sparking tools and place it into a
suitable, closed container for disposal.[3][7] Decontaminate the spill area and any equipment
used.[4]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[4](6]

o Specific Hazards: Thermal decomposition may lead to the release of toxic and corrosive
gases.[7]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][4][6][7]

Disposal Plan

o Disposal of Drofenine hydrochloride and its containers must be conducted in accordance
with all applicable federal, state, and local regulations.[3][4][7]

e The material should be disposed of at an approved treatment and disposal facility.[3]

e Do not allow the chemical to enter drains or the environment.[3] Contaminated packaging
should not be reused.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234845.pdf
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
https://datasheets.scbt.com/sds/aghs/en/sc-234845.pdf
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7859
https://datasheets.scbt.com/sds/aghs/en/sc-234845.pdf
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7859
https://datasheets.scbt.com/sds/aghs/en/sc-234845.pdf
https://www.benchchem.com/product/b1670949?utm_src=pdf-body
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
http://file.medchemexpress.com/batch_PDF/HY-B1239/Drofenine-hydrochloride-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234845.pdf
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
https://www.echemi.com/sds/drofeninehydrochloride-pid_Seven43896.html
https://datasheets.scbt.com/sds/aghs/en/sc-234845.pdf
https://www.benchchem.com/product/b1670949?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

. selleckchem.com [selleckchem.com]

. echemi.com [echemi.com]

. scbt.com [scbt.com]
. cleanchemlab.com [cleanchemlab.com]

. datasheets.scbt.com [datasheets.scbt.com]

°
(0] ~ » &) faN w N -

. chemscene.com [chemscene.com]

. medchemexpress.com [medchemexpress.com]

. file.medchemexpress.com [file.medchemexpress.com]
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hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670949#personal-protective-equipment-for-

handling-drofenine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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